Cas no 20733-94-2 (Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate)

• Product Name: Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate
• CAS No: 20733-94-2
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 265724
• PubChem ID: 5321318
• Update Time: 2025-06-14

Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate
• Methyl sinapate
• 2-Propenoic acid,3-(4-hydroxy-3,5-dimethoxyphenyl)-, methyl ester
• methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• 3,5-Dimethoxy-4-hydroxy cinnamic acid methyl ester
• 4-hydroxy-3,5-dimethoxycinnamic acid methyl ester
• Antithiamine factor
• methyl sinapinate
• Methylsinapat
• sinapic acid methyl ester
• Sinapinsaeuremethylester
• Methyl 4-hydroxy-3,5-dimethoxycinnamate
• [ "" ]
• 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, methyl ester
• BS-22030
• A879467
• EN300-7409441
• AKOS040760554
• 20733-94-2
• Cinnamic acid, 4-hydroxy-3,5-dimethoxy-, methyl ester
• CHEBI:194845
• CS-0023746
• methyl (E)-3-(4-hydroxy-3,5-dimethoxy-phenyl)prop-2-enoate
• methylsinapate
• methyl (3,5-dimethoxy-4-hydroxy)cinnamate
• JHLPYWLKSLVYOI-SNAWJCMRSA-N
• bmse010221
• AKOS015999011
• SCHEMBL9908304
• Y14683
• methyl (E)-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate
• Methyl-sinapate
• methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoate
• bmse000589
• HY-N3265
• AC1NT0EV
• CHEMBL146713
• SCHEMBL2517008
• methyl 3,5-dimethoxy-4-hydroxycinnamate
• Methyl 4-hydroxy-3,5-dimethoxycinnamate; Sinapic acid methyl ester
• MFCD00210467
• DB-343443
• 42041-51-0
• Methyl (E)-sinapate

• Inchi： 1S/C12H14O5/c1-15-9-6-8(4-5-11(13)17-3)7-10(16-2)12(9)14/h4-7,14H,1-3H3/b5-4+
• InChI Key： JHLPYWLKSLVYOI-SNAWJCMRSA-N
• SMILES： O(C)C1C(=C(C=C(/C=C/C(=O)OC)C=1)OC)O

Computed Properties

• Exact Mass: 238.08400
• Monoisotopic Mass: 238.084124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 1.8

Experimental Properties

• Color/Form: Powder
• Density: 1.21
• Boiling Point: 372.3°Cat760mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.561
• PSA: 64.99000
• LogP: 1.59560
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate

Exploring Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate (CAS No. 20733-94-2): Properties, Applications, and Innovations

Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate, identified by its CAS No. 20733-94-2, is a specialized organic compound garnering attention in pharmaceutical, cosmetic, and material science research. This ester derivative, featuring a hydroxy-dimethoxyphenyl core, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Its structure combines a cinnamate backbone with methoxy and hydroxyl substitutions, offering versatility in applications ranging from UV-absorbing agents to intermediates for natural product synthesis.

Recent studies highlight the compound's role in antioxidant formulations, aligning with the growing consumer demand for skin-protective ingredients. Researchers are exploring its potential as a precursor for polyphenol-inspired derivatives, which are widely searched in connection with anti-aging skincare and nutraceuticals. The methoxy and hydroxyl groups in its structure contribute to its radical-scavenging capacity, a feature increasingly sought after in green chemistry applications.

From a synthetic perspective, Methyl 3-(4-hydroxy-3,5-dimethoxyphenyl)acrylate serves as a key intermediate in producing flavonoid analogs, a topic trending in AI-driven drug discovery discussions. Its CAS No. 20733-94-2 frequently appears in patent databases related to photostabilizers and polymer additives, addressing industry needs for sustainable materials. The compound's compatibility with enzymatic catalysis methods also positions it as a candidate for biocatalytic processes, a hot topic in circular economy research.

Analytical challenges surrounding this compound, such as HPLC purification and spectroscopic characterization, are frequently queried in academic forums. Advanced techniques like NMR crystallography have been employed to elucidate its solid-state conformation, reflecting the broader scientific interest in structure-activity relationships. These investigations often intersect with searches for bioactive phenolic esters, demonstrating how fundamental research connects to applied sciences.

In industrial contexts, 20733-94-2 is gaining traction as a multifunctional building block for specialty chemicals. Manufacturers emphasize its utility in creating customized molecular architectures, particularly for high-value agrochemicals and functional coatings. This aligns with market trends favoring performance chemicals with tailored properties, a frequent search theme among formulation chemists and process engineers.

Environmental considerations have spurred interest in the compound's biodegradation pathways, with several studies examining its ecotoxicological profile. These investigations respond to increasing public queries about green alternatives in chemical manufacturing. The hydroxy-dimethoxyphenyl moiety's natural occurrence in lignocellulosic materials further enhances its appeal for biorefinery applications, connecting to popular searches about plant-derived chemicals.

Future research directions for Methyl 3-(4-hydroxy,3,5-dimethoxyphenyl)acrylate may focus on its structure-optimization for specific applications, a subject frequently explored in computational chemistry webinars. The compound's electronic properties make it particularly interesting for organic electronics research, an area experiencing exponential growth. As CAS 20733-94-2 continues to appear in cutting-edge studies, its relevance across multiple scientific disciplines appears assured.